Cas no 64038-58-0 (1-cyclohexyl-1H-imidazole-2-thiol)

• Product Name: 1-cyclohexyl-1H-imidazole-2-thiol
• CAS No: 64038-58-0
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 507608
• PubChem ID: 3035127
• Update Time: 2025-04-19

1-cyclohexyl-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexyl-1H-imidazole-2-thiol
• 1-cyclohexyl-2-mercaptoimidazole
• 2H-Imidazole-2-thione,1-cyclohexyl-1,3-dihydro-
• 3-cyclohexyl-1H-imidazole-2-thione
• 1H-imidazole-2-thiol, 1-cyclohexyl-
• 1-cyclohexyl-1,3-dihydro-2H-imidazole-2-thione
• AKOS022358624
• USAF EL-58
• AKOS009271253
• Imidazole-2-thiol, 1-cyclohexyl-
• DB-312071
• CS-0271632
• 64038-58-0
• BRN 0128631
• SCHEMBL9442396
• DTXSID00214069
• G72220
• Z367650850
• EN300-236126
• F2147-0438
• Imidazole, 1-cyclohexyl-2-mercapto-
• 2H-Imidazole-2-thione, 1-cyclohexyl-1,3-dihydro-
• 1-cyclohexyl-1H-imidazole-2-thiol

• Inchi： 1S/C9H14N2S/c12-9-10-6-7-11(9)8-4-2-1-3-5-8/h6-8H,1-5H2,(H,10,12)
• InChI Key： OUOCKULYVNFTIL-UHFFFAOYSA-N
• SMILES： S=C1NC=CN1C1CCCCC1

Computed Properties

• Exact Mass: 182.08792
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 270.7±23.0 °C at 760 mmHg
• Flash Point: 117.5±22.6 °C
• PSA: 15.27
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-cyclohexyl-1H-imidazole-2-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Imidazolines Imidazolethiones